Cas no 99969-69-4 (1H-Azepine-1-carboxaldehyde, hexahydro-2-(hydroxymethyl)- (6CI))

1H-Azepine-1-carboxaldehyde, hexahydro-2-(hydroxymethyl)- (6CI) structure
99969-69-4 structure
Product Name:1H-Azepine-1-carboxaldehyde, hexahydro-2-(hydroxymethyl)- (6CI)
CAS No:99969-69-4
MF:C8H15NO2
MW:157.210202455521
CID:797447
Update Time:2024-02-01

1H-Azepine-1-carboxaldehyde, hexahydro-2-(hydroxymethyl)- (6CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Azepine-1-carboxaldehyde, hexahydro-2-(hydroxymethyl)- (6CI)
    • (1-formyl-hexahydro-azepin-2-yl)-methanol
    • Inchi: 1S/C8H15NO2/c10-6-8-4-2-1-3-5-9(8)7-11/h7-8,10H,1-6H2
    • InChI Key: MXSOEAMXJVYLDF-UHFFFAOYSA-N
    • SMILES: N1(C=O)CCCCCC1CO

Computed Properties

  • Exact Mass: 157.11
  • Monoisotopic Mass: 157.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5A^2

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